Cas no 321126-82-3 (8-Amino-2h-1,4-benzoxazin-3(4h)-one)

• Product Name: 8-Amino-2h-1,4-benzoxazin-3(4h)-one
• CAS No: 321126-82-3
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD09998373
• CID: 853714
• PubChem ID: 11593488
• Update Time: 2025-05-20

8-Amino-2h-1,4-benzoxazin-3(4h)-one Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one, 8-amino-
• 8-Amino-2H-1,4-benzoxazin-3(4H)-one
• 8-Amino-2,3-dihydro-3-oxo-4H-1,4-benzoxazine
• 8-Amino-2H-benzo[b][1,4]oxazin-3(4H)-one
• 8-amino-4H-1,4-benzoxazin-3-one
• 8-amino-2H-1,4-benzoxadin-3(4H)-one
• 8-Amino-3,4-dihydro-3-oxo-2H-1,4-benzoxazine
• 8-Amino-4H-benz[1,4]oxazin-3-on
• 8-amino-4H-benz[1,4]oxazin-3-one
• 8-amino-4H-benzo[1,4]oxazin-3-one
• 8-amino-2,4-dihydro-1,4-benzoxazin-3-one
• BBL103866
• PS-3688
• MB08392
• EN300-101917
• 8-AMINO-3,4-DIHYDRO-2H-1,4-BENZOXAZIN-3-ONE
• SCHEMBL254031
• 8-Amino-2H-1,4-benzoxazin-3(4H)-one, AldrichCPR
• 321126-82-3
• WMA12682
• ACJWMXHKIDYANL-UHFFFAOYSA-N
• AT27122
• Z1201625488
• AKOS005255668
• STL557676
• DTXSID60469098
• J-519359
• MFCD09998373
• CS-0085216
• 8-Amino-2h-1,4-benzoxazin-3(4h)-one

• MDL： MFCD09998373
• Inchi： 1S/C8H8N2O2/c9-5-2-1-3-6-8(5)12-4-7(11)10-6/h1-3H,4,9H2,(H,10,11)
• InChI Key： ACJWMXHKIDYANL-UHFFFAOYSA-N
• SMILES： O1CC(NC2C=CC=C(C1=2)N)=O

Computed Properties

• Exact Mass: 164.05900
• Monoisotopic Mass: 164.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.344
• Melting Point: 300°(dec)
• Boiling Point: 407.658 °C at 760 mmHg
• Flash Point: 200.345 °C
• PSA: 67.84000
• LogP: 1.26600

8-Amino-2h-1,4-benzoxazin-3(4h)-one Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 8-Amino-2h-1,4-benzoxazin-3(4h)-one

8-Amino-2h-1,4-Benzoxazin-3(4H)-One: A Comprehensive Overview

8-Amino-2h-1,4-benzoxazin-3(4H)-one, also known by its CAS number CAS No. 321126-82-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxazines, which are heterocyclic aromatic compounds with a six-membered ring containing one oxygen and one nitrogen atom. The structure of 8-amino-substituted benzoxazine derivatives has been extensively studied due to their potential applications in drug discovery and material science.

The molecular formula of 8-amino-2h-1,4-benzoxazin-3(4H)-one is C9H9NO3, and its molecular weight is approximately 179.19 g/mol. The compound features a benzene ring fused with a 1,4-benzoxazine moiety, with an amino group (-NH2) attached at the 8th position. This substitution pattern is crucial for its chemical reactivity and biological activity. Recent studies have highlighted the importance of amino-substituted benzoxazines in modulating enzyme activities and cellular signaling pathways.

One of the most notable aspects of CAS No. 321126-82-3 is its role as a precursor in the synthesis of bioactive molecules. Researchers have employed this compound as a building block for constructing more complex structures with potential therapeutic applications. For instance, derivatives of 8-amino-benzoxazines have been investigated for their anti-inflammatory, antioxidant, and anticancer properties.

In terms of synthesis, 8-amino-2h-1,4-benzoxazin-3(4H)-one can be prepared via various methods, including cyclization reactions and nucleophilic substitutions. One common approach involves the condensation of an amino-containing aromatic compound with an appropriate ketone or aldehyde under acidic or basic conditions. The choice of reagents and reaction conditions significantly influences the yield and purity of the final product.

The pharmacological profile of CAS No. 321126-82-3 has been explored in several in vitro and in vivo studies. For example, recent research has demonstrated that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer progression. Additionally, its ability to scavenge free radicals suggests potential applications in antioxidant therapies.

Beyond its pharmacological relevance, 8-amino-benzoxazines have also found applications in materials science. Their unique electronic properties make them suitable candidates for use in organic electronics and optoelectronic devices. For instance, derivatives of this compound have been incorporated into organic light-emitting diodes (OLEDs) to enhance device performance.

In conclusion, CAS No. 321126-82-3, or 8-amino-benzoxazine derivative, represents a versatile molecule with diverse applications across multiple disciplines. Its chemical structure, synthetic accessibility, and bioactivity make it a valuable compound for further research and development.